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Compound of Interest

Compound Name: (1-Benzylpyrrolidin-2-yl)methanol

Cat. No.: B1580416

An In-Depth Technical Guide to the Safe Handling of (1-Benzylpyrrolidin-2-yl)methanol for
Research and Development Applications

Executive Summary

(1-Benzylpyrrolidin-2-yl)methanol is a chiral building block utilized in synthetic chemistry. As
a substituted pyrrolidine derivative, its handling in a research and development setting
demands a comprehensive understanding of its specific hazard profile and the implementation
of rigorous safety protocols. This guide provides an in-depth analysis of the compound's
physicochemical properties, associated hazards, and the necessary control measures to
ensure the safety of laboratory personnel. The core safety concerns stem from its classification
as a skin, eye, and respiratory irritant. This document outlines detailed, field-proven protocols
for routine handling, personal protective equipment (PPE) selection, emergency response, and
proper disposal, grounded in established chemical safety principles. The objective is to
empower researchers, scientists, and drug development professionals with the expertise to
manage the risks associated with this compound effectively.

Chemical & Physical Identity

A precise understanding of a compound's identity and physical properties is the foundation of a
robust safety assessment. These parameters dictate its behavior under various laboratory
conditions, influencing storage, handling, and emergency response strategies.

Nomenclature and Identifiers
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Identifier

Value

Source(s)

Primary Name

(1-Benzylpyrrolidin-2-

yl)methanol

[1]

N-Benzyl-prolinol, 1-Benzyl-2-

Synonym(s) o [2]
pyrrolidinemethanol
67131-44-6 (unspecified);

CAS Number ] [11[3]
53912-80-4 (S-enantiomer)

Molecular Formula C12H17NO [3]

Molecular Weight 191.27 g/mol [1]
ZAIQBJPTOXDDKA-

InChl Key

UHFFFAOYSA-N

Key Physicochemical Properties
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Property

Value

Significance for

. Source(s)
Handling & Safety

Physical Form

Liquid

Affects potential for
splashes and

aerosolization.

Boiling Point

115-120 °C @ 0.5

mmHg

Low volatility under
standard conditions
reduces inhalation [4]
risk, but heating

increases it.

Density

1.08 g/mL at 25 °C

Heavier than water;
relevant for spill [4]

cleanup.

Flash Point

110 °C (230 °F) -

closed cup

Classified as a

combustible liquid

(Storage Class 10).

Not a fire hazard at

ambient lab [4]
temperatures but

ignition sources

should be controlled

when heating.

Water Solubility

Data not widely
available, but likely

sparingly soluble.

Affects choice of spill
cleanup and
[5]

decontamination

agents.

Storage Temp.

2-8°C recommended,

inert atmosphere

Refrigeration and inert
atmosphere help

maintain chemical [2][3]
integrity and prevent

degradation.

Hazard Identification and Risk Assessment
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(1-Benzylpyrrolidin-2-yl)methanol is classified under the Globally Harmonized System (GHS)
as a hazardous substance. The primary risks are irritant in nature, targeting the skin, eyes, and
respiratory system upon direct contact or inhalation.

~HS Classificati IH | S

GHS Classification Code Hazard Statement Source(s)
Skin o
) o Category 2 H315 Causes skin irritation.
Corrosion/Irritation
Serious Eye Causes serious eye
o Category 2A H319 o
Damage/Irritation irritation.
Specific Target Organ ]
o , May cause respiratory
Toxicity (Single Category 3 H335 T
irritation.
Exposure)
Severely hazardous to
Water Hazard Class WGK 3 N/A

water.

Causality of Hazards

The irritant properties of (1-Benzylpyrrolidin-2-yl)methanol can be attributed to its molecular
structure. The tertiary amine of the pyrrolidine ring can be mildly alkaline and may disrupt the
acid mantle of the skin, leading to irritation. The primary alcohol (methanol) group can also
contribute to defatting and irritation of skin and mucous membranes. The benzyl group
increases lipophilicity, potentially facilitating absorption through the skin.

Primary Routes of Exposure and Symptoms

o Dermal Contact: Redness, itching, inflammation, and potential pain. Prolonged contact may
lead to more severe irritation.[6]

o Eye Contact: Significant pain, redness, watering, and inflammation. Corneal injury is possible
if not promptly and thoroughly rinsed.[6]

 Inhalation: Irritation of the nose, throat, and lungs, leading to coughing, sneezing, and
shortness of breath.[6]
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 Ingestion: While less common in a laboratory setting, ingestion may cause irritation to the
gastrointestinal tract. Some sources also list H302 (Harmful if swallowed).

Exposure Control & Personal Protective Equipment
(PPE)

A multi-layered approach combining engineering controls, administrative procedures, and
appropriate PPE is essential for minimizing exposure.

Engineering Controls

o Chemical Fume Hood: All handling of open containers, including weighing, transferring, and
reactions, must be conducted inside a certified chemical fume hood to control vapor and
aerosol exposure.[7][8]

» Ventilation: The laboratory should have adequate general ventilation to ensure any fugitive
emissions are diluted and removed.[7]

o Safety Stations: Eyewash stations and safety showers must be readily accessible and tested
regularly.[5]

Administrative Controls

o Standard Operating Procedures (SOPSs): All personnel must be trained on specific, written
SOPs for the handling of this compound.

e Hazard Communication: Ensure all containers are clearly labeled with the chemical identity
and GHS hazard pictograms.[9]

e Access Control: Limit access to areas where the chemical is stored and handled to
authorized and trained personnel only.

Personal Protective Equipment (PPE) Selection Protocol

PPE is the last line of defense and must be selected based on a thorough risk assessment.

o Eye and Face Protection: Chemical safety goggles conforming to ANSI Z87.1 or EN 166
standards are mandatory. A face shield should be worn in addition to goggles when there is a
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significant risk of splashing.[5][8]

e Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.g., Nitrile, Neoprene) that have been inspected
for defects before use. Use proper glove removal technique to avoid skin contact.[8]
Contaminated gloves must be disposed of as chemical waste.

o Lab Coat: A flame-resistant lab coat with full-length sleeves, buttoned completely, is
required to protect skin and personal clothing.

» Respiratory Protection: Not typically required when work is performed within a certified fume
hood. If engineering controls are not available or are insufficient, a NIOSH-approved
respirator with an organic vapor (OV) cartridge (or ABEK type in the EU) is necessary.[4][8]

PPE Selection Decision Workflow
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Task: Handling
(1-Benzylpyrrolidin-2-yl)methanol

:

Is the task performed
in a certified fume hood?

Consult EHS.
Standard PPE Respirator Required
(e.g., OV Cartridge)

Is there a significant
splash risk?

Add Face Shield

Mandatory Base PPE:
- Chemical Safety Goggles
- Nitrile Gloves
- Lab Coat

Click to download full resolution via product page

Caption: PPE selection workflow for handling the compound.

Standard Operating Procedures for Handling &
Storage
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Protocol: Safe Weighing and Transfer of (1-
Benzylpyrrolidin-2-yl)methanol

o Preparation: Don all required PPE (safety goggles, nitrile gloves, lab coat) before entering
the designated handling area.

o Work Area: Conduct all operations within a certified chemical fume hood. Place an
absorbent, disposable bench liner on the work surface.

* Weighing: If weighing is required, tare a suitable, sealed container on the balance. Remove
the container from the balance and place it in the fume hood.

o Transfer: Using a clean pipette or syringe, carefully transfer the required amount of the liquid
into the tared container. Avoid splashing.

¢ Sealing: Immediately and securely cap the primary container and the receiving container.

o Decontamination: Decontaminate the exterior of the receiving container with a suitable
solvent (e.g., 70% ethanol) and a wipe.

o Cleanup: Dispose of the used pipette/syringe and bench liner as hazardous chemical waste.

o Final Step: Remove gloves using the proper technique and wash hands thoroughly with soap
and water.

Protocol: Storage and Incompatibility

o Container: Store in the original, tightly sealed container.[6]

e Location: Store in a cool, dry, well-ventilated area designated for chemical storage,
preferably in a refrigerator at 2-8°C. Store locked up.[6]

e Segregation: Store away from incompatible materials such as strong oxidizing agents, strong
acids, and bases.[9]

o Labeling: Ensure the container label is legible and includes the chemical name and all
relevant GHS hazard warnings.
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Emergency Response Protocols

Rapid and correct response to an exposure or spill is critical.

First Aid Measures

© 2025 BenchChem. All rights reserved. 9/15 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Exposure Route

First Aid Protocol

Source(s)

Inhalation

1. Immediately move the
affected person to fresh air. 2.
If breathing is difficult,
administer oxygen if trained to
do so. 3. If breathing has
stopped, begin artificial
respiration. 4. Seek immediate

medical attention.

[6]10]

Skin Contact

1. Immediately flush the
affected area with copious
amounts of water for at least
15 minutes while removing
contaminated clothing and
shoes. 2. Use a safety shower
if the contact area is large. 3.
Wash the area with soap and
water. 4. Seek medical

attention if irritation persists.

[61111]

Eye Contact

1. Immediately flush eyes with
a directed stream of water for
at least 15 minutes, holding
eyelids apart to ensure
complete irrigation of all eye
and lid tissues. 2. Remove
contact lenses if present and
easy to do. 3. Seek immediate

medical attention.

[61r1o12]

Ingestion

1. Do NOT induce vomiting. 2.
Rinse the mouth thoroughly
with water. 3. Never give
anything by mouth to an
unconscious person. 4. Seek

immediate medical attention.

[6][13]
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Protocol: Chemical Spill Management

Evacuate: Alert personnel in the immediate area and evacuate if necessary.
Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For small spills (<100 mL), contain the spill with an inert absorbent material (e.qg.,
vermiculite, sand, or commercial sorbent pads). Do not use combustible materials like paper
towels.[5]

Neutralize/Absorb: Carefully apply the absorbent material, working from the outside of the
spill inwards.

Collect: Using non-sparking tools, carefully scoop the absorbed material into a labeled,
sealable container for hazardous waste.[7]

Decontaminate: Clean the spill area with soap and water or a suitable decontamination
solution.

Dispose: Dispose of all contaminated materials (absorbent, gloves, wipes) as hazardous
waste according to institutional and local regulations.[6]

Report: Report the incident to the lab supervisor and institutional Environmental Health &
Safety (EHS) department.

Spill Response Workflow

© 2025 BenchChem. All rights reserved. 11/15 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC320600050&productDescription=L-PROLINE+BENZYL+ESTER+HYDR+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-benzylpyrrolidin-3-yl-methanol.htm
https://aksci.com/sds/5412DV_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
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Evacuate immediate area

Assess Spill Size

Large

Small Spill (<100mL)
Personnel can handle

Y

Large Spill (>100mL)
Call EHS/Emergency Response
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'
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Caption: Decision workflow for responding to a chemical spill.
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Disposal Considerations
Waste Characterization

Waste containing (1-Benzylpyrrolidin-2-yl)methanol must be treated as hazardous chemical
waste. Due to its WGK 3 classification, it is considered severely hazardous to water, and
release to the environment must be strictly avoided.[4][5]

Disposal Protocol

o Collection: Collect all waste (unused product, contaminated materials) in a designated,
properly labeled, and sealed hazardous waste container.

o Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical
name, and the associated hazards (Irritant, Combustible).

o Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

» Disposal: Arrange for pickup and disposal by the institution's licensed hazardous waste
management provider in accordance with all local, state, and federal regulations.[5][6] Do not
dispose of down the drain.[5]

Toxicological Profile
Summary of Known Effects

The primary toxicological concern is its irritant effect on the skin, eyes, and respiratory system,
as established by its GHS classification.[6] Systemic toxicity data is limited.

Data Gaps and Prudent Assumptions

Detailed toxicological studies, such as chronic exposure, carcinogenicity, or reproductive
toxicity, are not readily available for this compound.[8][9] In the absence of comprehensive
data, a conservative approach must be taken. It should be assumed that the compound could
have unknown long-term health effects, reinforcing the need to minimize all routes of exposure
through the consistent use of engineering controls and PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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